Cas no 1805047-12-4 (2-(Aminomethyl)-3,4-difluoro-6-(difluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3,4-difluoro-6-(difluoromethyl)pyridine
• CAS No: 1805047-12-4
• MF: C₇H₆F₄N₂
• MW: 194.129555225372
• CID: 4921647
• Update Time: 2025-05-21

2-(Aminomethyl)-3,4-difluoro-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3,4-difluoro-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H6F4N2/c8-3-1-4(7(10)11)13-5(2-12)6(3)9/h1,7H,2,12H2
• InChI Key： PSHRPAMDMGQPLT-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(F)F)N=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 0.6
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-3,4-difluoro-6-(difluoromethyl)pyridine

2-(Aminomethyl)-3,4-difluoro-6-(difluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1805047-12-4, known as 2-(Aminomethyl)-3,4-difluoro-6-(difluoromethyl)pyridine, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research, materials science, and agricultural chemistry. This pyridine derivative exhibits unique structural features that make it a valuable candidate for various applications. In this article, we delve into its chemical properties, synthesis methods, and potential uses, supported by the latest research findings.

The molecular structure of 2-(Aminomethyl)-3,4-difluoro-6-(difluoromethyl)pyridine is characterized by a pyridine ring with fluorine atoms at positions 3 and 4, a difluoromethyl group at position 6, and an aminomethyl substituent at position 2. This arrangement imparts distinctive electronic and steric properties to the molecule. Recent studies have highlighted its potential as a building block for advanced materials due to its ability to form stable coordination complexes with transition metals. For instance, researchers have demonstrated its utility in creating metal-organic frameworks (MOFs) with exceptional gas adsorption capabilities.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by selective fluorination and substitution reactions. Recent advancements in catalytic fluorination techniques have significantly improved the yield and purity of the product. A study published in the Journal of Fluorine Chemistry reported a novel palladium-catalyzed method that achieves high regioselectivity in the fluorination step, paving the way for large-scale production.

In terms of applications, 2-(Aminomethyl)-3,4-difluoro-6-(difluoromethyl)pyridine has shown promise in the development of new drugs targeting specific biological pathways. Its ability to modulate enzyme activity makes it a candidate for anti-cancer and anti-inflammatory therapies. For example, a research team from the University of California has identified its potential as an inhibitor of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling.

Beyond pharmacology, this compound has also found applications in agrochemicals. Its unique electronic properties make it effective as a fungicide and herbicide. Field trials conducted in collaboration with agricultural research institutions have demonstrated its ability to protect crops against common pathogens without adverse effects on soil health.

The environmental impact and toxicity profile of 2-(Aminomethyl)-3,4-difluoro-6-(difluoromethyl)pyridine have been extensively studied to ensure its safe use. According to recent toxicological assessments published in Environmental Science & Technology, the compound exhibits low acute toxicity in laboratory animals when administered at recommended doses. However, long-term exposure studies are still underway to fully understand its persistence in ecosystems.

In conclusion, CAS No. 1805047-12-4 represents a versatile chemical entity with diverse applications across multiple industries. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and agriculture. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific frontiers is expected to grow significantly.